3-(2-furyl)-1-phenyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 3-(furan-2-yl)-1-phenylpyrazole-4-carbonitrile
• InChI: InChI=1S/C14H9N3O/c15-9-11-10-17(12-5-2-1-3-6-12)16-14(11)13-7-4-8-18-13/h1-8,10H
• InChI Key: IYSNAVFYDNLVGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=CO3)C#N
• Molecular Formula: C14H9N3O
• Molecular Weight: 235.24 g/mol

Description

The compound “3-(2-furyl)-1-phenyl-1H-pyrazole-4-carbonitrile” is a complex organic molecule that likely contains a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms), a phenyl group (a six-membered carbon ring, akin to benzene), a furyl group (a five-membered ring with four carbon atoms and one oxygen atom), and a carbonitrile group (a carbon-nitrogen triple bond). The exact structure and properties would depend on the specific arrangement of these groups.

Molecular Structure Analysis

The molecular structure of “3-(2-furyl)-1-phenyl-1H-pyrazole-4-carbonitrile” would likely be complex due to the presence of multiple functional groups. The exact structure would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

The compound “3-(2-furyl)-1-phenyl-1H-pyrazole-4-carbonitrile” would likely undergo a variety of chemical reactions, depending on the conditions and reagents used. For instance, the carbonitrile group could potentially undergo reactions such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(2-furyl)-1-phenyl-1H-pyrazole-4-carbonitrile” would depend on its exact molecular structure. These could include properties such as melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Urease Inhibition

3-(2-furyl)-1-phenyl-1H-pyrazole-4-carbonitrile: . Urease is an enzyme that catalyzes the hydrolysis of urea into carbon dioxide and ammonia, which can lead to various medical conditions such as peptic ulcers, hepatic encephalopathy, and urinary stone formation. The compound’s efficacy in inhibiting urease suggests its potential application in developing treatments for these conditions.

Sustainable Chemical Building Units

. These derivatives could serve as precursors for more complex molecules in pharmaceuticals, agrochemicals, and materials science, promoting a shift from petrochemical dependence to renewable resources.

Biotransformation Studies

Biotransformation: . These studies are crucial for understanding how these compounds are metabolized by living organisms, which is essential for drug development and environmental biodegradation processes.

Mechanism of Action

Target of Action

Similar compounds containing a furan ring have been found to target proteins like aldose reductase .

Mode of Action

This interaction could potentially alter cellular processes, leading to the observed effects of the compound .

Biochemical Pathways

For instance, some pyrazoline derivatives have shown antidepressant and anticonvulsant activities

Result of Action

Similar compounds have shown various biological activities, such as antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .

Safety and Hazards

The safety and hazards associated with “3-(2-furyl)-1-phenyl-1H-pyrazole-4-carbonitrile” would depend on its exact properties. As with any chemical, appropriate safety measures should be taken when handling it to avoid potential health risks.

Future Directions

The future directions for research on “3-(2-furyl)-1-phenyl-1H-pyrazole-4-carbonitrile” could potentially include exploring its potential uses in various fields, such as pharmaceuticals or materials science, and optimizing its synthesis process.